Cas no 1261613-27-7 (5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid)

• Product Name: 5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid
• CAS No: 1261613-27-7
• MF: C₁₅H₁₁F₃O₄
• MW: 312.240655183792
• MDL: MFCD18322413
• CID: 2761275
• PubChem ID: 53228239
• Update Time: 2025-08-04

5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid
• 5-METHOXY-2-(3-TRIFLUOROMETHOXYPHENYL)BENZOIC ACID
• DTXSID20691772
• 5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid, 95%
• MFCD18322413
• 1261613-27-7
• 5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid

• MDL： MFCD18322413
• Inchi： 1S/C15H11F3O4/c1-21-10-5-6-12(13(8-10)14(19)20)9-3-2-4-11(7-9)22-15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： XSIPSRZKIYSSMA-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=CC(=CC=1C(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 312.06094331Da
• Monoisotopic Mass: 312.06094331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid

Comprehensive Overview of 5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261613-27-7)

5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid (CAS No. 1261613-27-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of benzoic acid derivatives, which are widely studied for their bioactive potential. The presence of a methoxy group and a trifluoromethoxy phenyl moiety in its structure enhances its lipophilicity and metabolic stability, making it a promising candidate for drug development.

In recent years, researchers have focused on the synthesis and optimization of 5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid for its potential role in modulating biological pathways. Its structural features align with the growing demand for small-molecule therapeutics targeting inflammation, metabolic disorders, and neurological conditions. The compound's trifluoromethoxy group is particularly noteworthy, as fluorinated compounds are increasingly explored for their enhanced bioavailability and target specificity.

The synthesis of CAS No. 1261613-27-7 involves multi-step organic reactions, including cross-coupling and ester hydrolysis, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research and development. The compound's stability under various pH conditions and solubility profiles are also critical factors in its formulation.

From an industrial perspective, 5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalysts and solvent-free reactions to minimize environmental impact while maintaining efficiency. This aligns with the global push toward sustainable pharmaceuticals and reduced carbon footprints in chemical manufacturing.

In the realm of drug discovery, this compound has been investigated for its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules. Its aromatic ring system and electron-withdrawing groups contribute to its interaction with biological targets, making it a valuable scaffold for medicinal chemistry. Computational modeling and in vitro assays are frequently used to evaluate its efficacy and safety profiles.

For researchers and manufacturers, sourcing high-quality CAS No. 1261613-27-7 is essential. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure compliance with Good Manufacturing Practices (GMP). The compound's storage conditions—typically in a cool, dry environment—are critical to maintaining its stability over time.

As the scientific community continues to explore fluorinated compounds, 5-Methoxy-2-(3-trifluoromethoxyphenyl)benzoic acid remains a subject of interest for its versatility and potential applications. Whether in academic research or industrial R&D, this compound exemplifies the intersection of organic chemistry and pharmaceutical innovation.